molecular formula C19H40O3 B8479773 2-Methoxy-3-(pentadecyloxy)propan-1-OL CAS No. 84337-40-6

2-Methoxy-3-(pentadecyloxy)propan-1-OL

Cat. No.: B8479773
CAS No.: 84337-40-6
M. Wt: 316.5 g/mol
InChI Key: HMHRFOLVGAYUQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-3-(pentadecyloxy)propan-1-OL is a useful research compound. Its molecular formula is C19H40O3 and its molecular weight is 316.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

84337-40-6

Molecular Formula

C19H40O3

Molecular Weight

316.5 g/mol

IUPAC Name

2-methoxy-3-pentadecoxypropan-1-ol

InChI

InChI=1S/C19H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-19(17-20)21-2/h19-20H,3-18H2,1-2H3

InChI Key

HMHRFOLVGAYUQR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCOCC(CO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a mixture of 30 ml of dimethyl sulfoxide (DMSO) and 30 ml of tetrahydrofuran (THF) were dissolved 10.9 g of 2-methylglycerol and 10 g of 1-bromopentadecane, and 7.7 g of powdered KOH was added at room temperature. The mixture was stirred vigorously for 30 minutes, refluxed for 3.5 hours, poured into 400 ml of water, neutralized with concentrated hydrochloric acid with ice-cooling, and extracted three times with ethyl acetate. The extract was washed with water, dried and concentrated to dryness. The oily residue (10 g) was purified by silica gel column chromatography [silica gel: 110 g; eluent: n-hexane-chloroform (2:3)] to give 4.6 g of the above-identified alcohol compound.
Quantity
10.9 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
7.7 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
400 mL
Type
solvent
Reaction Step Three

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